Cas no 862198-22-9 (1-(3-fluorophenyl)-2-(2-methoxyethyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 1-(3-fluorophenyl)-2-(2-methoxyethyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 862198-22-9
• MF: C₂₀H₁₆FNO₄
• MW: 353.343749046326
• CID: 5945632
• PubChem ID: 3713998
• Update Time: 2025-05-25

1-(3-fluorophenyl)-2-(2-methoxyethyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorophenyl)-2-(2-methoxyethyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• 1-(3-fluorophenyl)-2-(2-methoxyethyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• [1]Benzopyrano[2,3-c]pyrrole-3,9-dione, 1-(3-fluorophenyl)-1,2-dihydro-2-(2-methoxyethyl)-
• AKOS016311660
• Z336483158
• F3226-2912
• AKOS002274814
• 862198-22-9
• 1-(3-fluorophenyl)-2-(2-methoxyethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Inchi： 1S/C20H16FNO4/c1-25-10-9-22-17(12-5-4-6-13(21)11-12)16-18(23)14-7-2-3-8-15(14)26-19(16)20(22)24/h2-8,11,17H,9-10H2,1H3
• InChI Key： WPJHPAFNXCMZPL-UHFFFAOYSA-N
• SMILES： N1(CCOC)C(C2=CC=CC(F)=C2)C2C(=O)C3=CC=CC=C3OC=2C1=O

Computed Properties

• Exact Mass: 353.10633615g/mol
• Monoisotopic Mass: 353.10633615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 534.0±50.0 °C(Predicted)
• pka: -2.54±0.40(Predicted)

Additional information on 1-(3-fluorophenyl)-2-(2-methoxyethyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

1-(3-Fluorophenyl)-2-(2-methoxyethyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione: A Comprehensive Overview

1-(3-Fluorophenyl)-2-(2-methoxyethyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione, also known by its CAS No. 862198-22-9, is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the chromeno-pyrrole dione class of molecules, which are known for their unique structural features and potential bioactivity. The molecule's structure is characterized by a fused chromene and pyrrole ring system with two ketone groups at positions 3 and 9. The substituents at positions 1 and 2 further enhance its chemical complexity and functional diversity.

The synthesis of chromeno[2,3-c]pyrrole-3,9-dione derivatives has been extensively studied in recent years. Researchers have employed various methodologies to construct the core chromene-pyrrole framework, including intramolecular cyclization reactions and tandem coupling strategies. The introduction of substituents such as the 3-fluorophenyl group and the 2-methoxyethyl chain has been achieved through precise substitution reactions or directed metallation techniques. These advancements have not only improved the yield and purity of the compound but also expanded its potential applications in drug discovery.

Recent studies have highlighted the remarkable biological activities of 1-(3-fluorophenyl)-2-(2-methoxyethyl)-chromeno[2,3-c]pyrrole-3,9-dione. In vitro assays have demonstrated its potent anti-proliferative effects against various cancer cell lines, suggesting its potential as an anti-tumor agent. Additionally, the compound has shown promising anti-inflammatory properties by inhibiting key inflammatory pathways such as COX-2 and NF-kB. These findings underscore its versatility as a lead compound for therapeutic development.

The structural features of this compound play a pivotal role in its bioactivity. The chromene-pyrrole dione core is known to exhibit strong electron-deficient characteristics due to the conjugated carbonyl groups. This electronic environment facilitates interactions with biological targets such as kinases and proteases. The presence of electron-withdrawing groups like the fluorophenyl moiety further enhances these properties by increasing the molecule's lipophilicity and metabolic stability.

From a synthetic standpoint, the construction of chromeno[2,3-c]pyrrole derivatives remains a challenging yet rewarding endeavor. Recent breakthroughs in catalytic asymmetric synthesis have enabled the construction of enantioselective versions of this compound. Such advancements are crucial for exploring stereochemistry-dependent biological activities and optimizing pharmacokinetic profiles.

In terms of applications beyond pharmacology, this compound has shown potential in materials science as well. Its conjugated system makes it a candidate for use in organic electronics and optoelectronic devices. Ongoing research is focused on optimizing its photophysical properties to enhance its performance in light-emitting diodes (LEDs) and solar cells.

In conclusion, CAS No. 862198-22-9, or 1-(3-fluorophenyl)-2-(2-methoxyethyl)-chromeno[2,3-c]pyrrole-3,9-dione, represents a cutting-edge molecule with multifaceted applications across diverse scientific domains. Its unique structure not only makes it a valuable tool in drug discovery but also positions it as a promising candidate for advanced materials development. As research continues to unravel its full potential, this compound stands at the forefront of innovation in modern chemistry.